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Compound of Interest

Compound Name: Clozapine N-oxide dihydrochloride

Cat. No.: B2363190

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the use of Clozapine N-oxide (CNO)
dihydrochloride, a water-soluble salt of CNO, widely utilized as an activator for Designer
Receptors Exclusively Activated by Designer Drugs (DREADDS).

Clozapine N-oxide (CNO) dihydrochloride is a key chemogenetic tool, enabling precise
temporal control of neuronal activity and other cellular processes in vitro and in vivo. Its
enhanced water solubility and improved bioavailability compared to the freebase form make it a
preferred choice for many experimental paradigms.[1][2] This document outlines its solubility
characteristics, provides protocols for solution preparation and storage, and illustrates its
mechanism of action in DREADD-based signaling pathways.

Physicochemical Properties and Solubility

Clozapine N-oxide dihydrochloride is the dihydrochloride salt of CNO, a metabolite of the
atypical antipsychotic drug clozapine.[3] As a water-soluble version of CNO, it offers significant
advantages for experimental use.[1][2]

Table 1: Solubility of Clozapine N-oxide Dihydrochloride
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Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
Water 41.57 100[1]
DMSO 41.57 - 200 100 - 481.07[1][4][5]

Note: The molecular weight of Clozapine N-oxide dihydrochloride is 415.74 g/mol .[1][2]
Batch-specific molecular weights may vary due to hydration.[1][2] Hygroscopic nature of the
compound may affect solubility, and it is recommended to use freshly opened DMSO.[4]

Experimental Protocols
Preparation of Aqueous Stock Solutions

This protocol describes the preparation of a 100 mM aqueous stock solution of Clozapine N-
oxide dihydrochloride.

Materials:

Clozapine N-oxide dihydrochloride powder

Sterile, purified water (e.g., Milli-Q or equivalent)

Vortex mixer

Sterile microcentrifuge tubes or vials

0.22 um sterile syringe filter (optional, for sterile applications)
Procedure:

» Allow the vial of Clozapine N-oxide dihydrochloride powder to equilibrate to room
temperature before opening to prevent condensation, as the compound is hygroscopic.[3][6]

o Calculate the required mass of the compound and volume of water to achieve the desired
concentration. For a 100 mM solution, dissolve 41.57 mg of Clozapine N-oxide
dihydrochloride in 1 mL of water.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.tocris.com/products/clozapine-n-oxide-dihydrochloride_6329
https://www.tocris.com/products/clozapine-n-oxide-dihydrochloride_6329
https://www.medchemexpress.com/clozapine-n-oxide-dihydrochloride.html
https://www.selleckchem.com/products/clozapine-n-oxide-dihydrochloride.html
https://www.benchchem.com/product/b2363190?utm_src=pdf-body
https://www.tocris.com/products/clozapine-n-oxide-dihydrochloride_6329
https://www.bio-techne.com/p/small-molecules-peptides/clozapine-n-oxide-dihydrochloride_6329
https://www.tocris.com/products/clozapine-n-oxide-dihydrochloride_6329
https://www.bio-techne.com/p/small-molecules-peptides/clozapine-n-oxide-dihydrochloride_6329
https://www.medchemexpress.com/clozapine-n-oxide-dihydrochloride.html
https://www.benchchem.com/product/b2363190?utm_src=pdf-body
https://www.benchchem.com/product/b2363190?utm_src=pdf-body
https://www.benchchem.com/product/b2363190?utm_src=pdf-body
https://www.benchchem.com/product/b2363190?utm_src=pdf-body
https://hellobio.com/clozapine-n-oxide-dihydrochloride.html
https://m.youtube.com/shorts/lafPbah6luU
https://www.benchchem.com/product/b2363190?utm_src=pdf-body
https://www.benchchem.com/product/b2363190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2363190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Carefully add the water to the vial containing the powder.[6]

o Gently vortex the solution until the solid is completely dissolved. Sonication can be used to
aid dissolution if necessary.[4][7]

e For in vivo or cell culture applications requiring sterility, filter the solution through a 0.22 pm
sterile syringe filter into a sterile container.[4]

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[4]

Preparation of DMSO Stock Solutions

This protocol outlines the preparation of a 100 mM stock solution of Clozapine N-oxide
dihydrochloride in DMSO.

Materials:

Clozapine N-oxide dihydrochloride powder

Anhydrous, molecular biology grade Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sterile microcentrifuge tubes or vials

Procedure:

Equilibrate the vial of Clozapine N-oxide dihydrochloride powder to room temperature.

To prepare a 100 mM solution, dissolve 41.57 mg of the compound in 1 mL of DMSO.

Add the DMSO to the vial containing the powder.

Vortex the solution thoroughly until all the solid has dissolved.

Store the stock solution in tightly sealed vials.
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Solution Storage and Stability

Proper storage of Clozapine N-oxide dihydrochloride solutions is crucial to maintain their

stability and efficacy.

Table 2: Storage Recommendations for Clozapine N-oxide Dihydrochloride Solutions

. Storage .
Solution Type Duration Notes
Temperature
Avoid repeated
freeze-thaw cycles.[4]
) Studies have shown a
Aqueous Solution -20°C Up to 1 month[5] ] )
drop in purity to ~95%
after 96 hours at room
temperature.[3]
) Recommended for
Aqueous Solution -80°C Up to 1 year[4][5]
long-term storage.
i Store under nitrogen
DMSO Solution -20°C Up to 6 months[4][8] ) -
for optimal stability.[4]
] Store under nitrogen
DMSO Solution -80°C Up to 1 year[4][5]

for optimal stability.[4]

Solid Powder

Room Temperature
(desiccated)[1] or
-20°C[3]

Up to 3 years at
-20°C[5]

The compound is
hygroscopic; store in a

sealed container.[3]

Application in DREADD-Mediated Signaling

Clozapine N-oxide dihydrochloride is a potent and selective agonist for muscarinic-based
DREADDSs, such as the excitatory Gg-coupled hM3Dq and the inhibitory Gi-coupled hM4Di
receptors.[1][7][9] Upon administration, it crosses the blood-brain barrier and activates these

engineered receptors, leading to the modulation of downstream signaling pathways and

neuronal activity.
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Below is a diagram illustrating the workflow for preparing a CNO dihydrochloride solution for
experimental use.

Workflow for CNO Dihydrochloride Solution Preparation

Equilibrate CNO
dihydrochloride to RT

l

Weigh appropriate
amount of powder

'

Add solvent
(Water or DMSO)

Vortex/Sonicate

until dissolved

Sterile filter
(if required)

Aliquot into
single-use tubes

Store at recommended
temperature (-20°C or -80°C)
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Caption: Workflow for preparing Clozapine N-oxide dihydrochloride solutions.
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The following diagram illustrates the simplified signaling pathways activated by CNO in cells
expressing either hM3Dq or hM4Di DREADDs.

CNO-Mediated DREADD Signaling Pathways
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Caption: Simplified CNO-activated DREADD signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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